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Cat. No.: B1172494 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Apiezon N grease is a high-vacuum grease renowned for its exceptional performance in

cryogenic applications. Its unique properties make it an indispensable tool in various research

fields, from condensed matter physics to materials science and beyond. This technical guide

provides an in-depth overview of the applications, properties, and experimental methodologies

related to Apiezon N grease, with a focus on its use in cryogenic and high-vacuum

environments.

Core Applications in Research
Apiezon N grease is primarily utilized in two critical areas of scientific research: cryogenics and

high-vacuum systems. Its utility stems from a unique combination of physical properties that

are maintained at extremely low temperatures.

Cryogenic Applications:

Thermal Contact Medium: Apiezon N grease is widely used to enhance thermal contact

between components at cryogenic temperatures.[1][2][3] By filling microscopic voids and

imperfections on surfaces, it ensures efficient heat transfer, which is crucial for cooling

samples, sensors, and other experimental apparatus to desired low temperatures.[1][2] It is

pliable at room temperature, allowing for easy application, and becomes a solid at cryogenic

temperatures, ensuring a stable thermal link.[1][2]
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Mounting of Samples and Sensors: Its adhesive properties at low temperatures make it an

ideal agent for mounting delicate samples and sensors in cryostats.[2][4][5] This allows for

secure positioning without inducing significant stress on the mounted component. The ease

of removal at room temperature is another significant advantage, preventing damage to

sensitive materials.[4]

Vibration Damping: The tenacious, rubbery consistency of Apiezon N grease provides a

cushioning effect that absorbs vibrations, which is particularly valuable when working with

fragile components like glass-to-glass joints.[1][6][7]

High-Vacuum Applications:

Vacuum Sealant: With its extremely low vapor pressure, Apiezon N grease is an excellent

sealant for high-vacuum systems.[1][6] It is used to seal ground glass joints, O-rings, and

other connections in vacuum lines, cryostats, and electron microscopes.[2][4] Its resistance

to crazing and cracking at cryogenic temperatures ensures the integrity of the vacuum seal

even under thermal cycling.[4]

Contamination Prevention: As a hydrocarbon-based grease, Apiezon N is silicone-free. This

is a critical advantage in applications where silicone contamination can interfere with

experiments or damage sensitive equipment.[4] It also exhibits a "gettering" action,

absorbing greasy and chemical impurities from surfaces.[1][4][7]

Quantitative Data
The physical and thermal properties of Apiezon N grease are crucial for its application in

research. The following tables summarize key quantitative data.

Property Value Conditions

Vapor Pressure 6 x 10⁻¹⁰ Torr 20 °C

Operating Temperature -273 °C to +30 °C -

Thermal Conductivity See table below Various

Relative Density 0.913 g/cm³ 20 °C

Radiation Resistance Good Up to 1 MGy
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Thermal Conductance of Pressed Metallic Contacts Augmented with Apiezon N Grease

The following data is from a study conducted at the NASA Ames Research Center, which

investigated the thermal conductance of pressed metallic contacts with and without the use of

thermal greases at cryogenic temperatures.

Material
Applied Force
(N)

Temperature
(K)

Thermal
Conductance
with Apiezon N
(W/K)

Thermal
Conductance
of Bare
Contact (W/K)

OFHC Copper 670 4.2 ~1.2 ~0.1

6061-T6

Aluminum
670 4.2 ~0.6 ~0.05

Free-Machining

Brass
670 4.2 ~0.2 ~0.03

304 Stainless

Steel
670 4.2 ~0.08 ~0.025

Note: The values presented are approximate and are intended to illustrate the significant

improvement in thermal conductance achieved by using Apiezon N grease.

Experimental Protocols
Detailed Methodology for Measuring Thermal
Conductance of Pressed Metallic Contacts
This protocol is based on the experimental setup used in the NASA Ames Research Center

study by Salerno, Kittel, and Spivak.

Objective: To measure the thermal conductance of pressed metallic contacts at cryogenic

temperatures, with and without the application of Apiezon N grease.

Materials and Apparatus:

Cryostat capable of reaching and maintaining temperatures in the range of 1.6 - 6.0 K.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b1172494?utm_src=pdf-body
https://www.benchchem.com/product/b1172494?utm_src=pdf-body
https://www.benchchem.com/product/b1172494?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample pairs of the materials to be tested (e.g., OFHC copper, 6061-T6 aluminum, free-

machining brass, 304 stainless steel) with a lapped surface finish of 0.8 µm.

A mechanism for applying a controlled force to the sample pair (e.g., a rocker arm lever

system).

Calibrated thermometers for cryogenic temperatures (e.g., germanium resistance

thermometers).

Heater to create a temperature gradient across the sample pair.

Apiezon N grease.

Indium foil (for comparison).

Vacuum system to evacuate the sample space.

Data acquisition system to record temperature and heater power.

Procedure:

Sample Preparation:

Thoroughly clean the contact surfaces of the sample pairs with a suitable solvent (e.g.,

acetone followed by isopropyl alcohol) to remove any contaminants.

Ensure the surfaces are dry before proceeding.

Mounting the Sample Pair:

Mount the lower sample to the cold stage of the cryostat.

Place a calibrated thermometer in close proximity to the contact surface of both the upper

and lower samples.

For measurements with Apiezon N grease, apply a thin, uniform layer of the grease to

both contact surfaces. The recommended thickness is approximately 0.05 mm to avoid

creating a significant thermal barrier.[4]
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For comparison with indium, place a thin, pre-cut sheet of indium foil between the contact

surfaces.

Carefully bring the upper sample into contact with the lower sample.

Experimental Setup:

Assemble the force application mechanism, ensuring it can apply a controlled and

measurable force to the sample pair.

Attach a heater to the upper sample to generate a heat flow across the contact.

Connect the thermometers and the heater to the data acquisition and control system.

Evacuate the sample chamber to a high vacuum to minimize heat transfer through

convection.

Data Collection:

Cool the cryostat to the desired base temperature.

Apply a known force to the sample pair.

Apply a small, known power to the heater to create a measurable temperature difference

(ΔT) across the contact.

Allow the system to reach thermal equilibrium.

Record the temperatures of the upper and lower samples (T_upper and T_lower) and the

power supplied to the heater (Q).

Repeat the measurement for a range of applied forces and temperatures.

Data Analysis:

The thermal conductance (K) is calculated using the formula: K = Q / ΔT, where ΔT =

T_upper - T_lower.
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Plot the thermal conductance as a function of temperature for each applied force and for

each condition (bare contact, with Apiezon N grease, with indium foil).

Protocol for Sealing High-Vacuum Systems with
Apiezon N Grease
Objective: To create a reliable, leak-tight seal in a high-vacuum system using Apiezon N
grease.

Application on a Ground Glass Joint:

Surface Preparation:

Ensure both the male and female ground glass surfaces are clean and free of any old

grease, dirt, or solvent residues.

Wipe the surfaces with a lint-free cloth dampened with a suitable solvent (e.g., acetone or

ethanol).

Allow the solvent to fully evaporate.

Grease Application:

Apply a small, continuous band of Apiezon N grease around the upper part of the male

joint. Avoid applying an excessive amount, as this can lead to contamination of the

vacuum system.

Insert the male joint into the female joint and rotate it back and forth several times to

spread the grease evenly.

A properly greased joint should appear transparent and have no striations or air bubbles.

Securing the Joint:

Use appropriate clamps to secure the joint.
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Protocol for Mounting a Cryogenic Sensor with Apiezon
N Grease
Objective: To mount a temperature sensor in a cryostat to ensure accurate temperature

measurement through good thermal contact.

Procedure:

Surface Preparation:

Clean the mounting surface and the base of the sensor with a solvent to remove any

contaminants.

Grease Application:

Apply a very thin, uniform layer of Apiezon N grease to the base of the sensor. The goal is

to fill the microscopic voids, not to create a thick layer which would increase the thermal

resistance. A thickness of 0.05 mm or less is recommended.[4]

Mounting:

Press the sensor firmly onto the mounting surface.

If the sensor has a mounting hole, use a screw to secure it. Apply a small amount of

Apiezon N grease to the threads of the screw to improve thermal contact.

Ensure the sensor leads are thermally anchored to the same temperature stage as the

sensor to minimize heat leak along the wires.
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Preparation

Experimental Setup
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Caption: Workflow for measuring thermal conductance with Apiezon N grease.
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Caption: Apiezon N grease for thermal contact in a cryostat.
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Apiezon N grease is a versatile and reliable material for a wide range of applications in

scientific research, particularly in the demanding environments of cryogenics and high-vacuum

systems. Its ability to enhance thermal contact, provide secure mounting for delicate

components, and create robust vacuum seals makes it an invaluable tool for researchers. By

following the detailed experimental protocols outlined in this guide, scientists can effectively

utilize Apiezon N grease to improve the accuracy and reliability of their experiments. The

provided quantitative data and visualizations further aid in understanding its properties and

applications. As research continues to push the boundaries of low-temperature and high-

vacuum science, Apiezon N grease will undoubtedly remain a staple in laboratories worldwide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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